Cas no 439085-76-4 (3-ethoxy-1,2-benzoxazol-6-ol)

• Product Name: 3-ethoxy-1,2-benzoxazol-6-ol
• CAS No: 439085-76-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD24719515
• CID: 4649933
• PubChem ID: 135848745
• Update Time: 2024-11-04

3-ethoxy-1,2-benzoxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-ethoxybenzo[d]isoxazol-6-ol
• 3-ethoxybenzo[d]isoxazol-6-ol(WXC06540)
• 3-ethoxy-1,2-benzoxazol-6-ol
• 3-ethoxy-6-hydroxy-1,2-benzisoxazole
• MCPRFQJWGNAFTI-UHFFFAOYSA-N
• 3-Ethoxy-1,2-benzisoxazol-6-ol
• CS-0452566
• 439085-76-4
• 3-ethoxy-6-hydroxy-1,2-benzoxazole
• W13524
• DTXSID201306910
• AS-78046
• SCHEMBL1562392

• MDL： MFCD24719515
• Inchi： 1S/C9H9NO3/c1-2-12-9-7-4-3-6(11)5-8(7)13-10-9/h3-5,11H,2H2,1H3
• InChI Key： MCPRFQJWGNAFTI-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC(O)=C2)C(OCC)=N1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles